(2,4)-Dihydroxy-5-(2-fluoro-4-methoxycarbonylphenyl)pyrimidine, 95%

• IUPAC Name: methyl 4-(2,4-dioxo-1H-pyrimidin-5-yl)-3-fluorobenzoate
• InChI: InChI=1S/C12H9FN2O4/c1-19-11(17)6-2-3-7(9(13)4-6)8-5-14-12(18)15-10(8)16/h2-5H,1H3,(H2,14,15,16,18)
• InChI Key: YFZLFUYJVFMPTL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CNC(=O)NC2=O)F
• Molecular Formula: C12H9FN2O4
• Molecular Weight: 264.21 g/mol

Description

(2,4)-Dihydroxy-5-(2-fluoro-4-methoxycarbonylphenyl)pyrimidine, 95% (hereafter referred to as 2,4-DHFMP) is a synthetic compound that has been used in a variety of scientific applications. It is a pyrimidine derivative that has been found to possess a wide range of biochemical and physiological effects. This compound has been used in a variety of research applications, including in vitro and in vivo studies, due to its ability to interact with various biological systems.

Mechanism of Action

The mechanism of action of 2,4-DHFMP is not fully understood. However, it is believed that the compound acts by inhibiting the activity of enzymes involved in the metabolism of various biomolecules. In particular, 2,4-DHFMP has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and other compounds. Additionally, 2,4-DHFMP has been found to inhibit the activity of other enzymes involved in the metabolism of biomolecules, such as those involved in the breakdown of fatty acids and proteins.
Biochemical and Physiological Effects
2,4-DHFMP has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-tumor, and anti-angiogenic effects. Additionally, 2,4-DHFMP has been found to possess anti-oxidant and anti-diabetic effects. It has also been found to possess anti-bacterial and anti-viral effects. Furthermore, 2,4-DHFMP has been found to possess anti-allergic and anti-fungal effects.

Advantages and Limitations for Lab Experiments

The use of 2,4-DHFMP in laboratory experiments has both advantages and limitations. One advantage is that the compound is relatively easy to synthesize, making it readily available for use in experiments. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to the use of 2,4-DHFMP in experiments. For example, the compound is relatively expensive, making it difficult to use in large-scale experiments. Additionally, the compound is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The future of 2,4-DHFMP is promising. Currently, the compound is being studied for its potential use in the development of new drugs and drug delivery systems. Additionally, research is being conducted on the potential use of 2,4-DHFMP in the treatment of various diseases, such as cancer and diabetes. Furthermore, research is being conducted on the potential use of 2,4-DHFMP in the development of new diagnostic tests and treatments for various conditions. Finally, research is being conducted on the potential use of 2,4-DHFMP in the development of new medical devices and technologies.

Synthesis Methods

2,4-DHFMP can be synthesized using a variety of methods. The most common method is the condensation reaction of 2,4-dihydroxybenzaldehyde and 2-fluoro-4-methoxycarbonylphenylhydrazine. This reaction is catalyzed by an acid such as p-toluenesulfonic acid or hydrochloric acid. The resulting product is a 95% pure 2,4-DHFMP. Other methods of synthesis include the reaction of 2,4-dihydroxybenzaldehyde and 2-fluoro-4-methoxycarbonylphenylhydrazine in the presence of a base such as sodium hydroxide or potassium hydroxide, as well as the reaction of 2,4-dihydroxybenzaldehyde and 2-fluoro-4-methoxycarbonylphenylhydrazine in the presence of an acid catalyst such as sulfuric acid.

Scientific Research Applications

2,4-DHFMP has been used in a variety of scientific research applications. It has been used in in vitro and in vivo studies to study the biochemical and physiological effects of the compound. 2,4-DHFMP has been found to possess a wide range of effects, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. It has also been used in the study of metabolic pathways and cellular processes. In addition, 2,4-DHFMP has been used in the study of drug delivery systems, as well as in the development of new drugs.